Cas no 71406-41-2 (Shikodokaurin B)
Shikodokaurin B structure
Product Name:Shikodokaurin B
CAS No:71406-41-2
MF:C26H36O8
MW:476.559248924255
CID:2006222
Update Time:2025-04-21
Shikodokaurin B Chemical and Physical Properties
Names and Identifiers
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- Shikodokaurin B
- (14R)-1α,3β,14-Triacetoxy-7α-hydroxykaur-16-en-15-one
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- Inchi： 1S/C26H36O8/c1-12-16-8-9-17-25(7)18(10-19(30)26(17,22(12)31)23(16)34-15(4)29)24(5,6)20(32-13(2)27)11-21(25)33-14(3)28/h16-21,23,30H,1,8-11H2,2-7H3
- InChI Key： STGHKRVRVKZACG-UHFFFAOYSA-N
- SMILES： CC(OC1C23C(C(C1CCC2C1(C(C(C(OC(=O)C)CC1OC(=O)C)(C)C)CC3O)C)=C)=O)=O
Computed Properties
- Exact Mass: 476.241
- Monoisotopic Mass: 476.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 952
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116A^2
Shikodokaurin B Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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